Cas no 105908-71-2 (1-Bromodibenzo-p-dioxin)

• Product Name: 1-Bromodibenzo-p-dioxin
• CAS No: 105908-71-2
• MF: C₁₂H₇BrO₂
• MW: 263.086782693863
• CID: 175282
• PubChem ID: 60060
• Update Time: 2025-05-20

1-Bromodibenzo-p-dioxin Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin,1-bromo-
• MONOBROMODIBENZO-PARA-DIOXIN
• 1-BROMODIBENZO-PARA-DIOXIN
• 1-bromodibenzo-p-dioxin
• 1-monobromodibenzo-p-dioxin
• 1-BroMo-dibenzo[1,4]dioxine
• 1-Bromodibenzo[b,e][1,4]dioxin
• 1-MONOBROMODIBENZO-PARA-DIOXIN
• AMY18814
• Dibenzo[b,e][1,4]dioxin,2-bromo-
• monobromo-dibenzo-p-dioxin
• 103456-34-4
• SCHEMBL4592669
• HEAUGIUDKRRLPJ-UHFFFAOYSA-N
• MONOBROMODIBENZOFURAN
• 1-Bromodibenzo[b,e][1,4]dioxine
• 1-bromo-dibenzo-dioxin
• DTXSID80872101
• 105908-71-2
• 1-Bromooxanthrene
• 1-Bromodibenzo-p-dioxin

• Inchi： 1S/C12H7BrO2/c13-8-4-3-7-11-12(8)15-10-6-2-1-5-9(10)14-11/h1-7H
• InChI Key： HEAUGIUDKRRLPJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OC1C=CC=CC=1O2

Computed Properties

• Exact Mass: 261.96300
• Monoisotopic Mass: 261.962942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.6
• Boiling Point: 331.5°Cat760mmHg
• Flash Point: 153.9°C
• PSA: 18.46000
• LogP: 4.34710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins

Additional information on 1-Bromodibenzo-p-dioxin

Recent Advances in the Study of 1-Bromodibenzo-p-dioxin (105908-71-2): Implications for Chemical and Biomedical Research

1-Bromodibenzo-p-dioxin (CAS: 105908-71-2) is a halogenated dibenzo-p-dioxin derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in biomedical research. This compound, characterized by the presence of a bromine atom on the dibenzo-p-dioxin scaffold, exhibits distinct reactivity and biological activity compared to its non-halogenated counterparts. Recent studies have explored its role as a synthetic intermediate, environmental contaminant, and potential therapeutic agent, making it a subject of multidisciplinary interest.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of 1-Bromodibenzo-p-dioxin as a key intermediate in the preparation of novel dioxin-based pharmaceuticals. The researchers demonstrated that the bromine moiety at the 1-position facilitates selective cross-coupling reactions, enabling the efficient synthesis of structurally diverse dioxin derivatives. This finding has important implications for the development of new drug candidates targeting aryl hydrocarbon receptor (AhR)-mediated pathways, which are implicated in various physiological and pathological processes.

Environmental research has also focused on 1-Bromodibenzo-p-dioxin due to its potential persistence and toxicity. A 2022 study in Environmental Science & Technology reported on the compound's environmental fate and degradation pathways. The study found that 1-Bromodibenzo-p-dioxin exhibits greater resistance to microbial degradation compared to non-halogenated dioxins, raising concerns about its potential bioaccumulation. Advanced oxidation processes were identified as effective methods for its remediation, with hydroxyl radical-based treatments showing particular promise.

From a toxicological perspective, recent in vitro studies have shed light on the compound's interaction with cellular targets. Research published in Chemical Research in Toxicology (2023) demonstrated that 1-Bromodibenzo-p-dioxin exhibits a unique binding profile to the AhR, distinct from that of 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD). This differential activation pattern suggests potential for developing selective AhR modulators with reduced toxicity profiles. The study employed molecular docking simulations complemented by reporter gene assays to characterize these interactions at the molecular level.

Analytical chemistry advancements have also contributed to our understanding of this compound. A 2023 publication in Analytical Chemistry described a novel LC-MS/MS method for the sensitive detection of 1-Bromodibenzo-p-dioxin in complex matrices, achieving detection limits of 0.1 pg/mL. This methodological breakthrough enables more accurate environmental monitoring and pharmacokinetic studies, addressing previous limitations in trace analysis of brominated dioxins.

Looking forward, the unique properties of 1-Bromodibenzo-p-dioxin (105908-71-2) position it as a valuable tool compound for both chemical synthesis and biomedical research. Ongoing studies are exploring its potential as a scaffold for developing selective kinase inhibitors and as a molecular probe for studying dioxin-responsive elements in gene regulation. However, researchers emphasize the need for comprehensive toxicological assessments to fully understand its risk-benefit profile in potential applications.